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Compound of Interest

Compound Name: Cyclododecylamine hydrochloride
CAS No.: 55671-95-9
Cat. No.: B3144664

Get Quote

CAS (Free Base): 1502-03-0 | CAS (HCI Salt): 55671-95-9 Formula: C12H26CIN | MW: 219.80
g/mol

Executive Technical Summary

Cyclododecylamine hydrochloride (CDA-HCI) is the chloride salt of a bulky, aliphatic cyclic
amine. Historically valued as a precursor for morpholine-based fungicides (e.g., Dodemorph)
and a vapor-phase corrosion inhibitor, it has recently gained prominence in materials science.

In Perovskite Solar Cells (PSCs), the cyclododecylammonium cation acts as a critical interface
modifier. Unlike linear alkylamines (e.g., dodecylamine), the cyclic "chair" conformation of CDA
provides a unique steric shield that passivates surface defects without disrupting the 3D
perovskite lattice, significantly enhancing moisture stability and charge carrier lifetime.

Physicochemical Profile
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Property Value Context
) ) Hygroscopic; store under
Appearance White crystalline powder i
desiccant.
. . Significantly higher than free
Melting Point 274-275 °C (dec.)[1]
base (31-32 °C).
Limited solubility in non-polar
Solubility Ethanol, DMSO, Methanol solvents; insoluble in water
(hydrophobic bulk).
o Strong base character; forms
pKa (Conj. Acid) ~10.6 ) ] ]
stable salts with mineral acids.
The C12 ring adopts a
dynamic conformation (mostly
3333] square geometry),
Steric Profile High steric bulk [ Isa I Y)

offering superior hydrophobic
shielding compared to linear

chains.

Synthetic Pathways & Production

The synthesis of CDA-HCI typically proceeds via the isolation of the free amine followed by
hydrochlorination. The industrial route prioritizes the reductive amination of cyclododecanone, a
downstream product of butadiene trimerization.

Industrial Synthesis Workflow (Graphviz Visualization)
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Figure 1: Industrial synthesis pathway from cyclododecanone to CDA-HCI and downstream

agrochemicals.

Laboratory Protocol: High-Purity Crystallization

For use in electronic-grade applications (e.g., PSCs), commercial technical grade CDA must be
converted to high-purity HCI salt.

o Dissolution: Dissolve 10.0 g (54.5 mmol) of Cyclododecylamine (free base) in 50 mL of
absolute ethanol.

 Acidification: Add 6.0 mL of concentrated HCI (37%) dropwise under vigorous stirring at 0°C.
A white precipitate will form immediately.

e Recrystallization: Heat the suspension to reflux (~78°C) until the solid dissolves completely.
Allow to cool slowly to room temperature, then to 4°C overnight to maximize crystal size.

 Isolation: Filter the white needles, wash with cold diethyl ether (2 x 20 mL) to remove
unreacted amine, and dry under vacuum at 60°C for 12 hours.

o Yield: ~90-95%

o Validation: *H NMR (DMSO-ds) should show broad ammonium protons at é ~8.0 ppm and
a multiplet for the CH-N proton at d ~3.1 ppm.
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Advanced Applications
Perovskite Solar Cells (Interface Engineering)

In perovskite photovoltaics (e.g., FAPbIs), surface defects (under-coordinated Pb2+) act as
recombination centers that degrade efficiency. CDA-HCI is used as a post-treatment passivator.

e Mechanism: The ammonium group (-NHs*) anchors to the perovskite surface by filling A-site
vacancies or interacting with I=. The bulky cyclododecyl ring forms a hydrophobic "umbrella”
that repels moisture.

o Advantage over Linear Amines: Linear amines (e.g., Oleylamine) can penetrate the
perovskite lattice, converting the 3D phase into a 2D (Ruddlesden-Popper) phase, which
hinders charge transport. The bulky CDA cation is too large to penetrate the lattice, ensuring
strictly surface-confined passivation.

Corrosion Inhibition

CDA[2]-HCI functions as a mixed-type inhibitor for carbon steel in acidic media (HCI pickling
baths).

e Adsorption Isotherm: Follows Langmuir adsorption.

« Efficiency: The cyclic structure provides a dense coverage area per molecule (~50 A2),
offering superior physical blocking compared to shorter linear chains, though steric hindrance
can limit packing density compared to straight C18 chains.

Mechanistic Visualization: Perovskite Passivation
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Figure 2: Mechanism of action for CDA cations on perovskite surfaces, highlighting steric

exclusion from the lattice.

Safety & Handling (E-E-A-T)

Toxicity: CDA[3]-HCl is an irritant.[3] While less volatile than lower amines, the dust is
corrosive to mucous membranes.

o Acute Oral LD50 (Rat): > 2,000 mg/kg (Classified as Category 5 or Unclassified).

Environmental: Toxic to aquatic life with long-lasting effects (H411).[4][5] Do not release into
drains.

Storage: Hygroscopic. Store in a desiccator. Degradation leads to yellowing (oxidation of the
amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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